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Compound of Interest

Compound Name: Dicyclopropylmethanol

Cat. No.: B083125

For immediate release: This document provides essential safety and logistical information for
the proper disposal of dicyclopropylmethanol, ensuring the safety of laboratory personnel
and compliance with environmental regulations. Researchers, scientists, and drug
development professionals are advised to adhere to the following procedures to mitigate risks
associated with this flammable and irritant compound.

Dicyclopropylmethanol is a flammable liquid and vapor that can cause skin and serious eye
irritation.[1] Proper handling and disposal are critical to prevent accidents and environmental
contamination. This guide outlines the necessary steps for safe disposal, including personal
protective equipment (PPE), spill management, and waste containment.

Key Physical and Chemical Properties

A thorough understanding of the properties of dicyclopropylmethanol is fundamental to its
safe handling. The following table summarizes its key characteristics.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b083125?utm_src=pdf-interest
https://www.benchchem.com/product/b083125?utm_src=pdf-body
https://www.benchchem.com/product/b083125?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/84336
https://www.benchchem.com/product/b083125?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083125?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value Source
Molecular Formula C7H120 [1112][3]
Molecular Weight 112.17 g/mol [1][3]
Appearance Colorless to pale yellow liquid [2]
Boiling Point 167 °C [4]

- Sparingly soluble in water;
Solubility _ _ [21[3]
soluble in organic solvents

Flammable liquid and vapor,

Causes skin irritation, Causes
Hazards ] o [1]

serious eye irritation, May

cause respiratory irritation

Disposal Protocol: A Step-by-Step Approach

The following protocol details the necessary steps for the safe disposal of
dicyclopropylmethanol waste in a laboratory setting. This procedure is designed to minimize
exposure and ensure that waste is handled in accordance with safety regulations.

1. Personal Protective Equipment (PPE) and Preparation:

o Eye Protection: Wear chemical safety goggles or a face shield.[5]

» Hand Protection: Wear chemical-impermeable gloves (e.g., nitrile rubber).[5]
» Body Protection: Wear a lab coat or other protective clothing.[5]

o Work Area: Ensure adequate ventilation, such as a certified chemical fume hood.[5] Keep
away from heat, sparks, open flames, and other ignition sources.[5]

2. Waste Collection:

o Container: Use a designated, compatible, and properly labeled hazardous waste container.
The container must have a secure screw-top lid.[6][7][8]
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Labeling: The label must clearly state "Hazardous Waste" and "Dicyclopropylmethanol.” It
should also include the accumulation start date and the hazard characteristics (e.qg.,
"Flammable," "Irritant™).[6]

Segregation: Do not mix dicyclopropylmethanol waste with incompatible materials,
particularly oxidizing agents.[3]

. Waste Storage:

Location: Store the waste container in a designated, well-ventilated, and cool satellite
accumulation area.[9]

Containment: Keep the container tightly closed when not in use.[5][9]

Secondary Containment: Place the waste container in a secondary containment tray to
prevent spills from spreading.

. Disposal Request:

Procedure: Follow your institution's specific procedures for hazardous waste pickup. This
typically involves submitting an online request to the Environmental Health and Safety (EHS)
office.[6][8]

Information: Provide all necessary information on the request form, including the chemical
name, quantity, and location.[8]

. Spill and Emergency Procedures:

Small Spills:
o Absorb the spill with an inert, non-combustible absorbent material (e.g., vermiculite, sand).

o Collect the absorbed material using non-sparking tools and place it in a sealed container
for disposal as hazardous waste.[5]

o Clean the spill area with a suitable solvent, and collect the cleaning materials for disposal.

Large Spills:
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o Evacuate the area immediately.
o Alert your supervisor and EHS.

o Prevent the spill from entering drains.[5]

e Fire:
o Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish the fire.[5]
o Wear self-contained breathing apparatus.[5]

o First Aid:

o Skin Contact: Immediately remove contaminated clothing and rinse the affected area with
plenty of water for at least 15 minutes.[5]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[9]

o Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
medical attention.[5]

o Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[5]

Dicyclopropylmethanol Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of
dicyclopropylmethanol, from initial preparation to final waste pickup.
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Dicyclopropylmethanol Disposal Workflow
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By adhering to these guidelines, laboratory professionals can ensure the safe and responsible
disposal of dicyclopropylmethanol, fostering a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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